4-((3-(piperidin-1-yl)pyrazin-2-yl)oxy)-N-(4-(trifluoromethyl)benzyl)benzamide

• IUPAC Name: 4-(3-piperidin-1-ylpyrazin-2-yl)oxy-N-[[4-(trifluoromethyl)phenyl]methyl]benzamide
• InChI: InChI=1S/C24H23F3N4O2/c25-24(26,27)19-8-4-17(5-9-19)16-30-22(32)18-6-10-20(11-7-18)33-23-21(28-12-13-29-23)31-14-2-1-3-15-31/h4-13H,1-3,14-16H2,(H,30,32)
• InChI Key: PKVIXEPKSMBGJN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC=CN=C2OC3=CC=C(C=C3)C(=O)NCC4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C24H23F3N4O2
• Molecular Weight: 456.5 g/mol

Description

4-((3-(piperidin-1-yl)pyrazin-2-yl)oxy)-N-(4-(trifluoromethyl)benzyl)benzamide, commonly known as PIPER, is a chemical compound that has been extensively studied for its potential applications in scientific research. PIPER is a small molecule that has shown promising results in various biochemical and physiological assays. In

Scientific Research Applications

Synthesis and Chemical Reactions

Research on derivatives and reactions involving piperidine, pyrazine, and benzamide structures highlights the importance of these compounds in synthetic chemistry. For instance, the work by Topuzyan et al. (2013) explores reactions of 4-benzylidene-2-phenyl-1,3-oxazol-5(4H)-one with piperidin-2-ylmethanamine, leading to various benzamide derivatives depending on the solvent, temperature, and reaction time (Topuzyan et al., 2013). Such research underlines the versatility and complexity of reactions involving piperidine and benzamide, which are core components of the compound .

Antimicrobial Activity

The antimicrobial properties of compounds containing elements similar to 4-((3-(piperidin-1-yl)pyrazin-2-yl)oxy)-N-(4-(trifluoromethyl)benzyl)benzamide have been studied. Okasha et al. (2022) synthesized a pyran derivative with antimicrobial activities that compared favorably with reference antimicrobial agents, indicating the potential of such compounds in developing new antimicrobial agents (Okasha et al., 2022).

Antitubercular Agents

The design and synthesis of substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives as antitubercular agents by Srinivasarao et al. (2020) highlight the therapeutic potential of pyrazine and piperazine derivatives against Mycobacterium tuberculosis (Srinivasarao et al., 2020). These findings suggest the importance of the structural motifs present in the compound for antitubercular activity.

Molecular Docking and Design

The compound's related research also extends to molecular docking and design studies aimed at understanding interactions with biological targets. For instance, the molecular interaction study of a CB1 cannabinoid receptor antagonist by Shim et al. (2002) demonstrates the utility of piperidine derivatives in elucidating receptor-ligand interactions and designing targeted therapies (Shim et al., 2002).